Cas no 1780664-57-4 (5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one structure
1780664-57-4 structure
Product Name:5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:1780664-57-4
MF:C11H11BrO
MW:239.108442544937
CID:5738440
PubChem ID:67126137
Update Time:2024-03-01

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1780664-57-4
    • EN300-743401
    • 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one
    • SCHEMBL1699423
    • 1(2H)-Naphthalenone, 5-bromo-3,4-dihydro-3-methyl-
    • Inchi: 1S/C11H11BrO/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12/h2-4,7H,5-6H2,1H3
    • InChI Key: QXWFUCHDRPWKKD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(CC(C)CC=21)=O

Computed Properties

  • Exact Mass: 237.99933g/mol
  • Monoisotopic Mass: 237.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 326.4±31.0 °C(Predicted)

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

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